5-[3-(Pyrrolidinylsulfonyl)phenyl]picolinic acid, 95%

• IUPAC Name: 5-(3-pyrrolidin-1-ylsulfonylphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C16H16N2O4S/c19-16(20)15-7-6-13(11-17-15)12-4-3-5-14(10-12)23(21,22)18-8-1-2-9-18/h3-7,10-11H,1-2,8-9H2,(H,19,20)
• InChI Key: KEWMUMLWWCDZQR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=CN=C(C=C3)C(=O)O
• Molecular Formula: C16H16N2O4S
• Molecular Weight: 332.4 g/mol

Description

5-[3-(Pyrrolidinylsulfonyl)phenyl]picolinic acid, 95% (hereafter referred to as 5-PPA) is a synthetic organic compound with a wide range of applications in scientific research. It has been used in a variety of biochemical, physiological, and pharmacological studies, and is a valuable tool for scientists in the laboratory.

Scientific Research Applications

5-PPA has been used in a variety of scientific research applications. It has been used in biochemical studies to study the binding of proteins to small molecules, as well as to study the structure and function of enzymes. It has also been used in pharmacological studies to study the effects of drugs on the body, as well as to study the mechanisms of drug action. Additionally, 5-PPA has been used in physiological studies to study the effects of hormones on the body, as well as to study the mechanisms of cell signaling.

Mechanism of Action

The mechanism of action of 5-PPA is not yet fully understood. However, it is believed that the compound binds to proteins, enzymes, and other molecules in the body, which then results in changes in their structure and/or function. It is also believed that the compound interacts with receptors in the body, which then results in changes in the body’s physiology.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-PPA have been studied in a variety of studies. It has been shown to have a variety of effects on the body, including changes in enzyme activity, hormone levels, and cell signaling. Additionally, it has been shown to have an effect on the body’s metabolism and energy production.

Advantages and Limitations for Lab Experiments

5-PPA has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be purified to a 95% pure product. Additionally, it is highly stable and can be stored for long periods of time. The main limitation of 5-PPA is that it is not water soluble, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for the use of 5-PPA in scientific research. One potential direction is to use the compound to study the effects of drugs on the body, as well as to study the mechanisms of drug action. Additionally, 5-PPA could be used to study the effects of hormones on the body, as well as to study the mechanisms of cell signaling. Finally, 5-PPA could be used to study the structure and function of proteins, enzymes, and other molecules in the body.

Synthesis Methods

5-PPA is synthesized using a two-step process. The first step involves the reaction of 3-(pyrrolidin-1-ylsulfonyl)benzoic acid with 5-chloro-2-methoxybenzoic acid in the presence of a base such as sodium hydroxide. This reaction yields the desired 5-PPA in yields of up to 95%. The second step involves the purification of the product by column chromatography, which results in a 95% pure product.